![molecular formula C13H9ClF3NO B3037038 3-Chloro-4-[3-(trifluoromethyl)phenoxy]aniline CAS No. 40718-14-7](/img/structure/B3037038.png)
3-Chloro-4-[3-(trifluoromethyl)phenoxy]aniline
Overview
Description
3-Chloro-4-[3-(trifluoromethyl)phenoxy]aniline is a chemical compound with the molecular formula C13H9ClF3NO . It is related to 3-Chloro-4-(trifluoromethyl)phenylboronic acid, which has the molecular formula C7H5BClF3O2 .
Synthesis Analysis
The synthesis of compounds related to this compound has been reported in the literature. For instance, a series of 4-[4–chloro-3-(trifluoromethyl)-phenyl]-4-piperidinol (TFMP) derivatives were synthesized and characterized by physical and spectral methods (HR-EIMS, HR-FABMS, 1H-NMR, 13C-NMR, UV, and FT-IR) .Molecular Structure Analysis
The molecular structure of this compound can be analyzed based on its molecular formula, C13H9ClF3NO . The structure of a related compound, 3-Chloro-4-(trifluoromethyl)phenylboronic acid, has been reported in the literature .Scientific Research Applications
Vibrational Analysis and NLO Materials
4-Chloro-3-(trifluoromethyl)aniline and its derivatives, which are structurally similar to 3-Chloro-4-[3-(trifluoromethyl)phenoxy]aniline, have been studied for their vibrational properties using Fourier Transform-Infrared and Fourier Transform-Raman techniques. These studies provide insights into the effects of substituents on vibrational spectra and molecular structure. The research has implications for the development of Non-Linear Optical (NLO) materials due to their hyperconjugation interactions and HOMO-LUMO energy gap analysis (Revathi et al., 2017).
Synthesis and Industrial Production
The synthesis of chloro and fluoro derivatives of aniline, including those structurally related to this compound, has been a subject of research, focusing on methods that achieve high yield, good quality, and minimal environmental impact. These methods are crucial for the industrial production of various compounds (Zhang Qingwen, 2011).
Environmental Applications
Research has also been conducted on the adsorption properties of chloro derivatives of aniline, like this compound, using halloysite adsorbents. This is significant for environmental applications, particularly in the removal of toxic compounds from wastewater (Słomkiewicz et al., 2017).
Catalytic Oxidation
Fe3O4 magnetic nanoparticles have been studied for their ability to catalyze the oxidation of aniline and phenolic compounds. This research is relevant to the environmental remediation of compounds structurally related to this compound (Zhang et al., 2009).
Photophysical Properties
The synthesis and photophysical investigation of organocyclotriphosphazene derivatives, involving reactions with anilines derivatives including chloro substituents, have been explored. These studies contribute to the understanding of luminescence properties and potential applications in optical materials (Aslan et al., 2017).
Future Directions
The future directions for research on 3-Chloro-4-[3-(trifluoromethyl)phenoxy]aniline could include further exploration of its synthesis, characterization, and potential applications. Given the pharmacological activity of related compounds , it may be of interest to investigate the potential medicinal applications of this compound.
Mechanism of Action
Target of Action
It’s known that compounds with a trifluoromethyl (-cf3) group have been found to exhibit improved drug potency toward certain enzymes .
Mode of Action
It’s known that the trifluoromethyl group can enhance the potency of drugs by lowering the pka of the cyclic carbamate, enabling a key hydrogen bonding interaction with the protein .
Biochemical Pathways
It’s known that compounds with a trifluoromethyl group can affect various biochemical pathways, depending on the specific targets they interact with .
Pharmacokinetics
It’s known that the trifluoromethyl group can influence the pharmacokinetic properties of drugs, potentially enhancing their bioavailability .
Result of Action
Some derivatives of this compound have shown significant analgesic activity .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 3-Chloro-4-[3-(trifluoromethyl)phenoxy]aniline. Factors such as temperature, pH, and the presence of other substances can affect the compound’s stability and its interactions with its targets .
properties
IUPAC Name |
3-chloro-4-[3-(trifluoromethyl)phenoxy]aniline |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H9ClF3NO/c14-11-7-9(18)4-5-12(11)19-10-3-1-2-8(6-10)13(15,16)17/h1-7H,18H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WTPFYPUXUHYGIP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)OC2=C(C=C(C=C2)N)Cl)C(F)(F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H9ClF3NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401228453 |
Source
|
| Record name | 3-Chloro-4-[3-(trifluoromethyl)phenoxy]benzenamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401228453 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
287.66 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
40718-14-7 |
Source
|
| Record name | 3-Chloro-4-[3-(trifluoromethyl)phenoxy]benzenamine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=40718-14-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-Chloro-4-[3-(trifluoromethyl)phenoxy]benzenamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401228453 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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